Cas no 1805969-33-8 (3-Hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 3-Hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1805969-33-8
• MF: C₇H₃F₃N₂O₆
• MW: 268.103732347488
• CID: 4830626
• Update Time: 2025-06-08

3-Hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C7H3F3N2O6/c8-7(9,10)18-5-4(13)3(6(14)15)2(1-11-5)12(16)17/h1,13H,(H,14,15)
• InChI Key： ZHCYEKYIJIDVBP-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C(=O)O)C(=CN=1)[N+](=O)[O-])O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 1.9
• Topological Polar Surface Area: 126

Additional information on 3-Hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid

3-Hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic Acid (CAS No. 1805969-33-8): An Overview of a Promising Compound in Medicinal Chemistry

3-Hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805969-33-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine carboxylic acids, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 3-Hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid is characterized by the presence of a hydroxyl group at the 3-position, a nitro group at the 5-position, and a trifluoromethoxy substituent at the 2-position. These functional groups contribute to the compound's high reactivity and stability, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 3-Hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid in the treatment of inflammatory diseases. In vitro and in vivo experiments have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-Hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-Hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid has also been investigated for its antimicrobial activity. Research has demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This makes 3-Hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid a promising candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

The anticancer potential of 3-Hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid has also been explored in recent studies. Preclinical data have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism underlying its anticancer activity is believed to involve the modulation of key signaling pathways such as p53 and MAPK. These findings suggest that 3-Hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid could be further developed as a potential anticancer agent.

The synthesis of 3-Hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid has been optimized using modern synthetic techniques, ensuring high yields and purity. The synthetic route typically involves several steps, including nitration, fluorination, and carboxylation reactions. The ability to synthesize this compound efficiently is crucial for its further development and commercialization.

In conclusion, 3-Hydroxy-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805969-33-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its use in clinical settings.